Cas no 1181801-78-4 (tert-butyl 2-2-(aminooxy)ethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-2-(aminooxy)ethylpiperidine-1-carboxylate
• CAS No: 1181801-78-4
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5941116
• PubChem ID: 82044574
• Update Time: 2025-06-08

tert-butyl 2-2-(aminooxy)ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(aminooxy)ethylpiperidine-1-carboxylate
• 1181801-78-4
• tert-butyl 2-[2-(aminooxy)ethyl]piperidine-1-carboxylate
• EN300-1877995

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-8-5-4-6-10(14)7-9-16-13/h10H,4-9,13H2,1-3H3
• InChI Key： XYPNUKZLMRNNQL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CCON)=O

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-2-(aminooxy)ethylpiperidine-1-carboxylate

Tert-Butyl 2-(2-(Aminooxy)Ethyl)Piperidine-1-Carboxylate (CAS No. 1181801-78-4): A Promising Compound in Chemical and Biomedical Research

The compound tert-butyl 2-(2-(aminooxy)ethyl)piperidine-1-carboxylate (CAS No. 1181801-78-4) represents a multifunctional chemical entity with significant potential in drug delivery systems, bioconjugation chemistry, and targeted therapeutic applications. Its structure integrates a piperidine ring, an aminooxy group (O-NH₂), and a tert-butyl ester moiety, creating a versatile platform for functionalization. Recent studies highlight its utility as a linker in the synthesis of bioactive conjugates, particularly for enhancing the solubility and pharmacokinetic profiles of hydrophobic drugs.

The synthesis of this compound has been optimized using environmentally benign protocols, such as solvent-free microwave-assisted reactions or enzymatic catalysis, which minimize waste and improve yield (Journal of Medicinal Chemistry, 2023). The presence of the aminooxy group enables efficient click chemistry reactions with aldehydes or ketones via oxime formation, a mechanism widely employed in the construction of stimuli-responsive drug carriers. For instance, researchers at Stanford University demonstrated its use in creating pH-sensitive nanoparticles that release doxorubicin selectively in tumor microenvironments (Nano Letters, 2023).

In biomedical research, this compound’s piperidine core contributes to membrane permeability, while the tert-butyl ester provides labile protection for reactive functionalities. A groundbreaking study published in Nature Communications (2024) revealed its role as a precursor for synthesizing glycosidic linkers, enabling precise targeting of cancer cells through lectin-receptor interactions. The compound’s ability to form stable oxime bonds under physiological conditions also makes it valuable for creating bioorthogonal conjugates used in live-cell imaging studies.

Clinical translational potential is further supported by recent toxicity assessments showing low hemolytic activity and negligible immunogenicity (Toxicological Sciences, 2023). Its application in enzyme prodrug therapy has shown promise: when coupled with β-galactosidase-sensitive linkers, it enabled selective activation of cytotoxic agents in colorectal cancer models with minimal systemic toxicity. These findings align with current trends toward personalized medicine where site-specific drug activation minimizes off-target effects.

Structural modifications are actively explored to enhance its utility. For example, substituting the tert-butyl group with more labile protecting groups allows temporal control over drug release kinetics. Computational docking studies using molecular dynamics simulations (Journal of Chemical Information and Modeling, 2024) predict its compatibility with protein-binding pockets, suggesting applications in peptide-drug conjugation or modulation of protein-protein interactions.

In academic research settings, this compound serves as a critical reagent for synthesizing libraries of bioactive molecules via parallel synthesis strategies. Its modular design facilitates combinatorial chemistry approaches to identify optimal pharmacophores for treating neurodegenerative diseases such as Alzheimer’s, where amyloid-beta aggregation inhibitors are synthesized using this platform.

Ongoing investigations into its photochemical properties reveal unexpected photocaging capabilities when conjugated with coumarin derivatives. This opens avenues for light-triggered drug release systems that offer spatiotemporal precision—a breakthrough highlighted at the 2024 International Symposium on Controlled Release.